7-Hydroxy Chlorpromazine-d6 Hydrochloride
Overview
Description
7-Hydroxy Chlorpromazine-d6 Hydrochloride, also known as 7-Hydroxy Chlorpromazine-d6 Hydrochloride, is a useful research compound. Its molecular formula is C₁₇H₁₄D₆Cl₂N₂OS and its molecular weight is 377.36. The purity is usually 95%.
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properties
Product Name |
7-Hydroxy Chlorpromazine-d6 Hydrochloride |
|---|---|
Molecular Formula |
C₁₇H₁₄D₆Cl₂N₂OS |
Molecular Weight |
377.36 |
synonyms |
8-Chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol-d6 Hydrochloride; 8-Chloro-10-[3-(dimethylamino)propyl]phenothiazin-3-ol-d6 Hydrochloride; 7-Hydroxy-2-chloropromazine-d6 Hydrochloride; 7-Hydroxychlorpromazine-d6 Hydrochloride; NSC 131053- |
Origin of Product |
United States |
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